Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)

3-Methoxy-5-methyl-isoxazole structure

3-Methoxy-5-methyl-isoxazole structure

Product Name:3-Methoxy-5-methyl-isoxazole

CAS No:16864-45-2

MF:C₅H₇NO₂

MW:113.114581346512

CID:1028489

PubChem ID:11768539

Update Time:2025-04-20

3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-5-methylisoxazole
- 3-methoxy-5-methyl-1,2-oxazole
- 3-methoxy-5-methyl-isoxazole
- G11088
- SCHEMBL6607334
- DTXSID30472014
- CS-0447808
- 16864-45-2
- CCCGZCQYXYLDIH-UHFFFAOYSA-N
- DB-294425
- BS-44268
- Isoxazole, 3-methoxy-5-methyl-
- 3-Methoxy-5-methyl-isoxazole
- Inchi： 1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
- InChI Key： CCCGZCQYXYLDIH-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)OC

Computed Properties

Exact Mass: 113.04771
Monoisotopic Mass: 113.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 35.3Å²

Experimental Properties

PSA: 35.26

3-Methoxy-5-methyl-isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$505	2021-08-05
TRC	M336435-50mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		50mg	$ 70.00	2022-06-03
TRC	M336435-100mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		100mg	$ 95.00	2022-06-03
TRC	M336435-500mg	3-Methoxy-5-methyl-isoxazole	16864-45-2		500mg	$ 340.00	2022-06-03
Chemenu	CM191086-1g	3-methoxy-5-methylisoxazole	16864-45-2	95%	1g	$359	2023-03-07
Apollo Scientific	OR927106-250mg	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	250mg	£175.00	2025-02-21
Apollo Scientific	OR927106-1g	3-Methoxy-5-methyl-isoxazole	16864-45-2	95%	1g	£445.00	2025-02-21
1PlusChem	1P001YOF-500mg	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	500mg	$358.00	2023-12-20
1PlusChem	1P001YOF-1g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	1g	$504.00	2024-06-19
1PlusChem	1P001YOF-2.5g	Isoxazole, 3-methoxy-5-methyl-	16864-45-2	96%	2.5g	$948.00	2023-12-20

3-Methoxy-5-methyl-isoxazole Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

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